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Compound of Interest

Compound Name: mercury;nitric acid

CAS No.: 24670-15-3

Cat. No.: B1206101

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation of mercury(II) nitrate

solutions. Due to the extreme toxicity of mercury compounds, adherence to strict safety

protocols is mandatory.

Introduction
Mercury(II) nitrate, Hg(NO₃)₂, is a colorless crystalline solid that is soluble in water.[1][2][3] It

serves as a reagent in organic synthesis, for mercuration reactions, and as an analytical

reagent in laboratories.[1][3][4][5] The preparation of a stable mercury(II) nitrate solution

requires the addition of nitric acid to prevent the hydrolysis and precipitation of basic mercury

salts.[6][7] This protocol details the necessary steps, safety precautions, and quantitative data

for preparing standardized solutions.

Critical Safety Precautions
Mercury(II) nitrate is extremely toxic and can be fatal if swallowed, inhaled, or in contact with

skin.[2][8][9] It is readily absorbed through the skin and can cause severe damage to the
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kidneys, nervous system, and other organs through repeated or prolonged exposure.[9][10] All

handling of mercury(II) nitrate and its solutions must be performed within a certified chemical

fume hood while wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile).

Chemical splash goggles and a face shield.

A lab coat.

Handling:

Avoid all contact with skin, eyes, and clothing.[11][12]

Do not breathe dust or vapors.[11][13]

Wash hands thoroughly after handling.[12]

Spills and Emergencies:

In case of contact, immediately flush the affected area with copious amounts of water and

seek immediate medical attention.[10][12]

For spills, isolate the area.[14] Avoid generating dust. Collect the spilled material using

appropriate methods for hazardous waste and place it in a sealed container for disposal.

[13]

Ensure eyewash stations and safety showers are immediately accessible.[10]

Materials and Equipment
Chemicals:

Mercury(II) nitrate monohydrate (Hg(NO₃)₂·H₂O) or anhydrous Mercury(II) nitrate

(Hg(NO₃)₂)
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Concentrated Nitric Acid (HNO₃)

Distilled or Deionized Water

Equipment:

Chemical fume hood

Analytical balance

Volumetric flasks and stoppers

Graduated cylinders

Beakers

Glass stirring rod

Appropriate PPE (gloves, goggles, lab coat)

Data Presentation
Table 1: Physical and Chemical Properties of Mercury(II) Nitrate

Property Value

Chemical Formula Hg(NO₃)₂[1][3]

Molar Mass 324.60 g/mol (anhydrous)[1]

Appearance Colorless crystals or white powder[1][15]

Density 4.3 g/cm³ (monohydrate)[1][3]

Melting Point 79 °C (monohydrate)[1][15]

Solubility
Soluble in water, nitric acid, acetone, and

ammonia.[1][3][15] Insoluble in ethanol.[1]
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This protocol provides a method for preparing a mercury(II) nitrate solution. The quantities can

be adjusted based on the desired concentration and volume.

Table 2: Reagent Quantities for Various Solution Concentrations

Desired
Concentration

Volume Mass of Hg(NO₃)₂
Volume of Conc.
HNO₃ (70%, ~15.8
M)

0.1 M 1000 mL 32.46 g ~3.2 mL

0.02 M 1000 mL 6.49 g
~1.3 mL (or 20 mL of

1M HNO₃)[7]

0.01 M (0.02 N) 1000 mL 3.25 g ~0.25 mL[16]

Note: The amount of nitric acid is critical for stability. The volumes provided are a guideline; the

key is to ensure the final solution is sufficiently acidic to prevent precipitation.

Step-by-Step Procedure:

Prepare Workspace: Don all required PPE and ensure all operations are conducted inside a

chemical fume hood.

Weigh Solute: Accurately weigh the required mass of mercury(II) nitrate using an analytical

balance and a clean beaker.

Acidify Water: In a separate large beaker or flask, add approximately half of the final desired

volume of distilled water. Carefully add the required volume of concentrated nitric acid to the

water and swirl gently to mix. Caution: Always add acid to water, never the other way around.

Dissolve Solute: Slowly add the weighed mercury(II) nitrate to the acidified water while

stirring continuously with a glass rod until the solid is completely dissolved.

Dilute to Volume: Carefully transfer the dissolved solution into the appropriate size volumetric

flask. Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure a complete transfer.
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Final Dilution: Add distilled water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Homogenize and Store: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the prepared solution to a clean, clearly labeled, and tightly sealed storage

bottle. Store in a cool, dark, and secure location away from incompatible materials such as

alcohols, reducing agents, and combustibles.[2][9][10]

Visualization of Experimental Workflow
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Preparation Phase

Solution Phase

Finalization Phase

1. Don PPE & Work in Fume Hood

2. Weigh Hg(NO₃)₂

3. Add HNO₃ to Water

4. Dissolve Hg(NO₃)₂ in Acidified Water

5. Transfer to Volumetric Flask & Dilute

6. Transfer to Labeled Storage Bottle

Click to download full resolution via product page

Caption: Workflow for the safe preparation of mercury(II) nitrate solution.

Waste Disposal
All mercury-containing waste, including excess solution and contaminated materials, is

considered hazardous waste. It must be collected in a designated, sealed hazardous waste

container. The mercury should be converted to an insoluble form, such as mercury(II) sulfide,
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before collection by a certified hazardous waste disposal service.[2] Do not dispose of mercury

waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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